Cas no 1270551-13-7 (2-amino-2-cyclobutylpropan-1-ol)

• Product Name: 2-amino-2-cyclobutylpropan-1-ol
• CAS No: 1270551-13-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6214953
• PubChem ID: 55295142
• Update Time: 2025-10-19

2-amino-2-cyclobutylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclobutylpropan-1-ol
• EN300-1847068
• AKOS006369802
• AT19785
• 1270551-13-7
• SCHEMBL4489949

• Inchi： 1S/C7H15NO/c1-7(8,5-9)6-3-2-4-6/h6,9H,2-5,8H2,1H3
• InChI Key： BMHGHDTUZNJQNZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CCC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-cyclobutylpropan-1-ol

2-Amino-2-Cyclobutylpropan-1-ol (CAS No. 1270551-13-7): An Emerging Compound in Chemical and Pharmaceutical Research

2-Amino-2-cyclobutylpropan-1-ol (CAS No. 1270551-13-7) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its cyclobutyl and amino functionalities, offers a versatile platform for the development of novel molecules and therapeutic agents.

The molecular structure of 2-amino-2-cyclobutylpropan-1-ol is composed of a cyclobutyl ring attached to a propanol backbone, with an amino group at the alpha position. This unique arrangement provides the compound with a combination of hydrophilic and hydrophobic properties, making it an attractive candidate for a wide range of chemical reactions and biological interactions.

In the realm of chemical synthesis, 2-amino-2-cyclobutylpropan-1-ol has been utilized as a building block for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the formation of chiral centers and its ability to participate in various organic transformations, such as nucleophilic substitutions and condensation reactions. These properties make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

One of the most promising areas of research involving 2-amino-2-cyclobutylpropan-1-ol is its potential in pharmaceutical development. The compound has shown promising results in preliminary studies as a precursor for the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and cancer. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for drug discovery and development.

In the context of neurological disorders, 2-amino-2-cyclobutylpropan-1-ol has been investigated for its potential as a modulator of neurotransmitter systems. Studies have shown that derivatives of this compound can interact with specific receptors in the brain, potentially leading to therapeutic effects in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The cyclobutyl ring provides structural rigidity that can enhance receptor binding affinity and selectivity.

In cardiovascular research, 2-amino-2-cyclobutylpropan-1-ol has been explored for its cardioprotective properties. Preliminary data suggest that it can reduce oxidative stress and inflammation in cardiac tissues, which are key factors in the development of heart disease. Additionally, its ability to improve endothelial function and promote vasodilation makes it a promising candidate for the treatment of hypertension and other cardiovascular conditions.

Cancer research has also benefited from the unique properties of 2-amino-2-cyclobutylpropan-1-ol. Derivatives of this compound have shown antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Further studies are underway to optimize these derivatives for clinical use.

Beyond its pharmaceutical applications, 2-amino-2-cyclobutylpropan-1-ol has also found use in materials science. Its amphiphilic nature makes it suitable for the preparation of surfactants and emulsifiers, which are essential components in formulations ranging from personal care products to industrial lubricants. The cyclobutyl ring provides enhanced stability and performance characteristics compared to traditional surfactants.

In conclusion, 2-amino-2-cyclobutylpropan-1-ol (CAS No. 1270551-13-7) is a versatile compound with a wide range of potential applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure offers opportunities for the development of novel molecules with diverse functionalities. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.